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Get Quote

AMC is a coumarin-derivative fluorophore with excellent photophysical properties, including a high

fluorescence quantum yield and good photostability [1] [2]. Its core structure allows for various chemical

modifications, making it an ideal scaffold for probe design.

The table below summarizes the key photophysical properties of AMC from multiple sources, with minor

variations due to different measurement conditions.

Table 1: Photophysical Properties of 7-Amino-4-methylcoumarin (AMC)

Property Reported Values Measurement Context

Excitation
Maximum (λex)

341 nm [3], 344 nm [4], 351 nm [1], ~340-350 nm [5] Aqueous solution /

Fluorescence detection

Emission
Maximum (λem)

441 nm [3], 440 nm [4], 430 nm [1], ~430-440 nm [5] Aqueous solution /

Fluorescence detection

Molecular
Weight

175.19 g/mol [1] [6] -

Stokes Shift ~100 nm Calculated from typical

excitation/emission values

Primary
Applications

Fluorescent probes for metal ions (Fe³⁺, Cu²⁺) [7]

[8], toxic compounds (PPD) [5], enzyme activity
assays [2], and bioorthogonal chemistry [9]

-
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Detection Mechanisms and Experimental Protocols

AMC-based probes operate through different signaling mechanisms. The following workflows and protocols

cover three primary applications: detecting environmental contaminants, metal ions, and enzyme activity.

Detection of p-Phenylenediamine (PPD) via Static Quenching

This protocol uses a fluorescent dialdehyde cellulose (FDAC) probe, synthesized by grafting AMC onto

dialdehyde cellulose (DAC), for detecting PPD in water samples [5].
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Detailed Experimental Protocol

Probe Synthesis (FDAC):

Graft 7-amino-4-methylcoumarin (AMC) onto dialdehyde cellulose (DAC) via an aldol-amine
condensation reaction [5].

Confirm the formation of the Schiff base (-C=N-) linkage, which enhances the reaction activity
of the fluorescent moiety [5].
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Detection Procedure:

Instrument Setup: Use a fluorescence spectrophotometer with the excitation wavelength set to
340 nm and record the emission spectrum at 430 nm [5].

Sample Preparation: Disperse the FDAC probe in the aqueous sample containing PPD. Polar
solvents provide the best effectiveness [5].

Measurement: The fluorescence intensity of FDAC is statically quenched upon interaction with
PPD.

Quantification: The degree of quenching is proportional to PPD concentration within the range
of 10–100 μmol/L [5].

Performance Metrics:

Linear Detection Range: 10–100 μmol/L [5].
Limit of Detection (LOD): 3.2 μmol/L [5].

Quenching Constant: Determine using the Stern-Volmer equation [5].

Detection of Metal Ions (Fe³⁺ and Cu²⁺) via Coordination or FRET

AMC can be integrated into nanosensors or ratiometric platforms for highly selective metal ion detection.
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Detailed Experimental Protocols

Fe³⁺ Detection using Fluorescent Dicarboxylic Cellulose Nanocrystals (FDCN) [7]:

Probe Synthesis: Attach AMC to dicarboxylic cellulose nanocrystals (DCN) using a catalyst
like DMTMM [7].

Procedure:
Disperse FDCN powder in the sample solution containing metal ions.

Record fluorescence spectra with excitation at 335 nm.
FDCN shows selective quenching specifically for Fe³⁺ ions due to coordination with

carboxylic, hydroxyl, and amide groups on the probe, which prevents intramolecular
charge transfer (ICT) [7].

Performance:
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LOD: 0.26 μM [7].

Stoichiometry: 1:1 (Fe³⁺ to FDCN) [7].
Quenching Constant (K_sv): 0.1229 [7].

Cu²⁺ Detection using a Ratiometric FRET Platform [8]:

Principle: This method uses a two-step process where Cu²⁺ catalyzes the oxidation of o-
phenylenediamine (OPD) to form 2,3-diaminophenazine (DAP), which then acts as a FRET

acceptor for AMC [8].
Procedure:

Prepare a solution containing AMC and OPD.
Introduce the sample containing Cu²⁺.

Record fluorescence spectra. The emission peak of AMC (donor) at 438 nm decreases,
while the emission peak of DAP (acceptor) at 557 nm increases [8].

Performance:
Enables naked-eye visual fluorescence detection under a UV lamp [8].

The ratiometric signal (I₅₅₇ₙₘ / I₄₃₈ₙₘ) is proportional to Cu²⁺ concentration, improving
accuracy [8].

Enzyme Activity Detection via Enzymatic Cleavage

AMC is widely used as a fluorogenic tag in substrates for proteases and other hydrolytic enzymes [2].

Detailed Experimental Protocol

Principle: A peptide substrate is labeled with AMC via an amide bond, which quenches its

fluorescence. Upon enzymatic cleavage, the free AMC is released, resulting in a strong increase in

fluorescence intensity [2].

Procedure [1]:

Substrate Preparation: Use a custom peptide-AMC conjugate (e.g., Z-Leu-Arg-AMC for
certain proteases).

Assay Conditions:
Add the substrate to the enzyme solution in an appropriate buffer (e.g., 0.05 M Tris buffer,

pH 7.0).
Incubate at the optimal temperature for the enzyme (e.g., 37°C).

Measurement: Monitor the fluorescence in real-time with excitation at 351 nm and emission at
430 nm [1]. The increase in fluorescence over time is directly proportional to enzyme activity.
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Performance:

Fluorescence intensity can increase up to 700-fold after cleavage [2].

Performance Summary and Comparison

Table 2: Performance Summary of AMC-Based Detection Systems

Target Analyte
Probe Name /
System

Detection
Mechanism

Linear Range
Limit of
Detection
(LOD)

p-
Phenylenediamine
(PPD)

FDAC (Dialdehyde
cellulose with AMC)

[5]

Static Quenching 10–100 μmol/L 3.2 μmol/L

Fe³⁺ Ion FDCN (Dicarboxylic

cellulose
nanocrystals with

AMC) [7]

Coordination

Complex & ICT
Prevention

1–500 μM

(Titration)

0.26 μM

Cu²⁺ Ion AMC + OPD

Ratiometric
Platform [8]

Catalytic Oxidation

& FRET

Information

missing

Information

missing

General Enzyme
Activity

Peptide-AMC
Conjugate [2]

Enzymatic
Cleavage &

Fluorescence
Turn-On

Dependent on
specific

enzyme
kinetics

Dependent on
specific

enzyme
kinetics

Practical Notes for Researchers

Solvent and Environment: The performance of AMC-based probes can be influenced by the solvent

polarity and pH. The FDAC probe for PPD, for instance, works best in polar solvents with less
interference from pH and other compounds [5].

Probe Immobilization: Grafting AMC onto solid matrices like cellulose nanocrystals enhances the
probe's hydrophilicity, selectivity, and practicality for water analysis [5] [7].
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Signal Validation: For metal ion detection, competition experiments and the use of chelating agents

like EDTA (which can reverse quenching by Fe³⁺) [7] are crucial to confirm specificity.
Advanced Applications: Caged AMC derivatives (e.g., with an allyl carbamate group) are valuable

in bioorthogonal chemistry, where their fluorescence can be activated by a catalyst inside living cells
[9].

Conclusion

7-Amino-4-methylcoumarin is a robust and flexible fluorophore for constructing various fluorescent

probes. Its ability to be integrated into different sensing mechanisms—including static quenching,

coordination chemistry, FRET, and enzymatic cleavage—makes it a powerful tool for researchers developing

assays for environmental monitoring, diagnostic testing, and drug development. The protocols outlined

provide a foundational guide for implementing these sensitive and selective detection systems in the

laboratory.
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amino-4-methylcoumarin-fluorescent-probe-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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